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Compound of Interest

Compound Name: F1063-0967

Cat. No.: B15573218

Introduction

F1063-0967 is a novel small molecule inhibitor targeting the Hypothetical Kinase 1 (HK1), a
receptor tyrosine kinase implicated in oncogenic signaling. Upon activation by its ligand,
Hypothetical Growth Factor (HGF), HK1 initiates the MAPK/ERK signaling cascade, a critical
pathway for cell proliferation and survival. These application notes provide detailed protocols
for two key in vitro assays designed to characterize the potency and mechanism of action of
F1063-0967: a biochemical TR-FRET assay to determine its direct inhibitory effect on purified
HK1, and a cell-based AlphaLISA assay to measure its efficacy in blocking downstream
signaling in a cellular context.

Signaling Pathway and Assay Principle

The binding of HGF to the HK1 receptor induces its dimerization and autophosphorylation. This
activates the downstream Ras-Raf-MEK-ERK pathway. F1063-0967 is an ATP-competitive
inhibitor designed to block the kinase activity of HK1, thereby preventing this signaling
cascade.
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Preparation

Serially dilute F1063-0967
(Prepare Assay Buﬁe) ( in 100% DMSO ) (

repare HK1 enzyme an
substrate/ATP solutions

)

Kinase@ Reaction

Add a ed compo a

or D O to assay plate
Add 0 e e SO o)
oncentratio
pate 1o at R
Add 0 pstrate/ATP
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pate for 60 at R

Add 10 pL of TR-FRET
Detection Reagent Mix

Incubate for 60 min at RT
(protected from light)

Read plate on TR-FRET enabled

plate reader (Ex: 340 nm, Em: 665 nm & 620 nm)
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Cell Culture & Treatment

Seed HEK293-HK1 cells
in 96-well plate
A4

Incubate overnight

A

(Serum starve cells for 4 hours)

Y
Pre-treat with F1063-0967
serial dilutions for 1 hour
Y

(Stimulate with HGF for 10 min]

Lysis & E?etection

Aspirate media and lyse cells
with Lysis Buffer

Incubate on shaker for 10 min

Transfer 5 pL of lysate
to 384-well assay plate

Add 5 pL of Acceptor Bead Mix

Incubate for 60 min at RT

Add 5 pL of Donor Bead Mix

Incubate for 60 min in the dark

Read on AlphaScreen-enabled
plate reader

Click to download full resolution via product page
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¢ To cite this document: BenchChem. [Application Notes and Protocols: F1063-0967 In Vitro
Assay Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573218#f1063-0967-in-vitro-assay-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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